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For researchers and professionals in the field of computer vision, selecting the appropriate

venue to publish groundbreaking work is a critical decision. The British Machine Vision

Conference (BMVC), the European Conference on Computer Vision (ECCV), and the

IEEE/CVF International Conference on Computer Vision (ICCV) stand as three of the most

prestigious conferences in this domain. This guide provides a comprehensive comparison of

their acceptance rates, submission guidelines, and review processes to aid authors in

navigating the competitive academic landscape.

Acceptance Rates: A Quantitative Overview
The acceptance rates for these conferences serve as a primary indicator of their selectivity.

While these figures fluctuate annually, they provide a consistent measure of the

competitiveness of each venue. The following table summarizes the acceptance rates for

BMVC, ECCV, and ICCV over the past several years.

Confere
nce

2024 2023 2022 2021 2020 2019 2018

BMVC 25.8% 32.8% 37.7% 36.1% 29.3% 28.3% 29.6%

ECCV 27.9% - 28.0% - 27.0% - 31.8%

ICCV - 26.2% - - - 25.0% -

Note: ECCV and ICCV are biennial conferences held in alternating years.
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Experimental Protocols and Methodologies
A cornerstone of a strong research paper is a robust and well-documented experimental

protocol. While none of these conferences prescribe a universal set of experimental

methodologies due to the diverse nature of computer vision research, their author guidelines

emphasize the importance of reproducibility and clarity.

Key requirements across all three conferences include:

Detailed Descriptions: Methodologies must be described in sufficient detail to allow other

researchers to replicate the experiments.

Clear Evaluation Metrics: The choice of evaluation metrics should be well-justified and

appropriate for the task at hand.

Comparisons to State-of-the-Art: Submissions are expected to compare their performance

against existing state-of-the-art methods.

Ablation Studies: Where applicable, ablation studies are encouraged to demonstrate the

contribution of different components of the proposed method.

Supplementary Material: Authors are encouraged to provide supplementary materials, such

as code and additional results, to facilitate reproducibility.[1]

The Peer-Review Process: A Logical Workflow
The peer-review process is a critical component of academic publishing, ensuring the quality

and validity of the research presented. BMVC, ECCV, and ICCV all employ a double-blind

review process, where the identities of both the authors and the reviewers are concealed from

each other. This process is designed to promote unbiased and fair assessments of the

submitted work.

The following diagram illustrates the typical workflow of the peer-review process for these

conferences.
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A generalized workflow of the double-blind peer-review process.

Review Criteria: The reviewer guidelines for all three conferences emphasize the following core

criteria for evaluating submissions:
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Novelty and Originality: Does the paper present new ideas or a novel application of existing

techniques?

Technical Soundness: Is the methodology technically correct and well-executed?

Empirical Evaluation: Are the experiments well-designed and the results clearly presented

and analyzed?

Clarity and Presentation: Is the paper well-written, well-organized, and easy to understand?

Impact and Significance: What is the potential impact of this work on the field of computer

vision?[2][3][4][5]

In conclusion, BMVC, ECCV, and ICCV each represent a top-tier venue for the dissemination

of cutting-edge computer vision research. While their acceptance rates are highly competitive,

a thorough understanding of their submission guidelines and the peer-review process can

significantly enhance an author's chances of acceptance. By focusing on novel contributions,

rigorous experimental validation, and clear presentation, researchers can position their work for

success at these prestigious conferences.
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[https://www.benchchem.com/product/b3029348#comparing-bmvc-eccv-and-iccv-
acceptance-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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